Cas no 4498-99-1 (4-Methylbenzyl mercaptan)

4-Methylbenzyl mercaptan (CAS 4498-91-3) is a sulfur-containing organic compound with the molecular formula C₈H₁₀S. It is characterized by a strong, aromatic odor and is commonly used as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and fragrances. The compound’s reactive thiol (-SH) group enables it to participate in various chemical reactions, such as nucleophilic substitutions and thiol-ene couplings. Its stability and compatibility with a range of solvents make it a versatile reagent in industrial applications. Proper handling is required due to its pungent odor and potential sensitivity to oxidation. Storage under inert conditions is recommended to maintain purity.
4-Methylbenzyl mercaptan structure
4-Methylbenzyl mercaptan structure
Product Name:4-Methylbenzyl mercaptan
CAS No:4498-99-1
MF:C8H10S
MW:138.230000972748
MDL:MFCD00039652
CID:85072
PubChem ID:78252
Update Time:2025-10-14

4-Methylbenzyl mercaptan Chemical and Physical Properties

Names and Identifiers

    • 4-Methylbenzyl mercaptan
    • 4-Methyl-alpha-toluenethiol
    • (4-methylphenyl)methanethiol
    • (4-Methylphenyl)Methanethiol, tech
    • Alpha-Mercapto-p-Xylene
    • α-Mercapto-p-xylene
    • p-Toluenemethanethiol
    • p-Tolylmethanethiol
    • p-Tolylmethyl mercaptan
    • PARA-XYLENE-ALPHA-THIOL
    • 4498-99-1
    • NSC-79870
    • PD182273
    • MFCD00039652
    • EINECS 224-796-6
    • FT-0619066
    • NS00031472
    • PS-4699
    • M0682
    • Benzenemethanethiol, 4-methyl-
    • YRF4LCH7A3
    • NSC 79870
    • (4-Methylphenyl)methanethiol #
    • BDBM50325568
    • 4-Methylbenzylmercaptan
    • CS-0281345
    • 4-Methylbenzenemethanethiol
    • DTXSID30196349
    • D91373
    • CHEMBL1224559
    • AKOS000169635
    • NSC79870
    • SCHEMBL385561
    • p-Xylene-alpha-thiol
    • EN300-1085537
    • DB-051259
    • MDL: MFCD00039652
    • Inchi: 1S/C8H10S/c1-7-2-4-8(6-9)5-3-7/h2-5,9H,6H2,1H3
    • InChI Key: AGFYZLVFPSGUIX-UHFFFAOYSA-N
    • SMILES: SCC1C=CC(C)=CC=1
    • BRN: 2411317

Computed Properties

  • Exact Mass: 138.05000
  • Monoisotopic Mass: 138.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 72.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 1A^2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.034 g/cm3 (23 ºC)
  • Melting Point: 76 ºC
  • Boiling Point: 118°C/35mmHg(lit.)
  • Flash Point: 85.6±8.9 ºC,
  • Refractive Index: 1.5666 (589.3 nm 20 ºC)
  • Solubility: Very slightly soluble (0.39 g/l) (25 º C),
  • PSA: 38.80000
  • LogP: 2.42480
  • Sensitiveness: Air Sensitive
  • Solubility: Uncertain

4-Methylbenzyl mercaptan Security Information

4-Methylbenzyl mercaptan Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

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    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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